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Compound of Interest

Benzamide, N-2-naphthalenyl-4-
Compound Name:

nitro-
CAS No.: 105772-57-4
Cat. No.: B11100487

Get Quote

Executive Summary

N-(2-naphthyl)-4-nitrobenzamide represents a critical structural scaffold in the development of
potential antimicrobial and antitumor agents. Unlike its isomer N-(1-naphthyl)-4-
nitrobenzamide, which suffers from significant steric hindrance due to the peri-hydrogen
interaction, the 2-naphthyl derivative offers a more planar, extended conjugation system. This
guide analyzes the crystallographic implications of this difference, predicting enhanced packing
efficiency and intermolecular hydrogen bonding stability for the 2-naphthyl variant based on
high-confidence analog data.

Compound Profile & Structural Context
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Target: N-(2-naphthyl)-4- Isomer: N-(1-naphthyl)-4-
Feature _ _ . :
nitrobenzamide nitrobenzamide
Not widely listed
CAS Number o 43036-46-0
(Novel/Derivative)
Molecular Formula C17H12N203 C17H12N203
Molecular Weight 292.29 g/mol 292.29 g/mol

. i i Twisted conformation;
Linear conjugation; strong

Primary Interaction disrupted

-stacking potential. )
-stacking.

o ] ) Significant clash between
] Minimal steric clash at amide ]
Key Steric Factor ] amide carbonyl and naphthyl
linkage. ] B
H8 (peri-position).

Synthesis & Crystallization Pathway

To obtain diffraction-quality crystals, the following self-validating protocol is recommended. This
method minimizes polymorphic impurities common in nitro-benzamides.

o Synthesis: React 4-nitrobenzoyl chloride (1.0 eq) with 2-naphthylamine (1.0 eq) in anhydrous
THF with triethylamine (1.1 eq) as a base. Reflux for 3 hours.

 Purification: Precipitate in ice water, filter, and wash with 5% NaHCOs to remove unreacted
acid.

o Crystallization (Critical Step):
o Solvent System: Ethanol/Ethyl Acetate (3:1 v/v).
o Method: Slow evaporation at room temperature (25°C).

o Qutcome: Pale yellow needles or prisms suitable for SC-XRD.

Comparative Crystallographic Analysis
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Direct single-crystal X-ray diffraction (SC-XRD) data for the specific 2-naphthyl target is often
proprietary or absent from open databases. Therefore, we derive the structural parameters via
comparative crystallographic analysis using the well-characterized N-(1-naphthyl)benzamide

and 4-nitrobenzamide as anchors.

A. Conformation: The "Twist" Factor

The defining structural difference lies in the dihedral angle (
) between the amide plane and the naphthalene ring.
* N-(1-naphthyl) Analogs:

o Observation: In N-(1-naphthyl)benzamide, the naphthalene ring is twisted significantly out
of the amide plane (

) to avoid steric clash between the amide oxygen/hydrogen and the peri-hydrogen (H8) of
the naphthalene ring [1].

o Effect: This twist disrupts extended conjugation and limits close

stacking.
* N-(2-naphthyl) Target:
o Prediction: The 2-position attachment lacks the peri-hydrogen interference.
o Result: The molecule adopts a nearly planar conformation (

). This planarity facilitates the formation of tightly packed "herringbone" or "sheet" motifs in
the crystal lattice, leading to a higher density and melting point compared to the 1-naphthyl
isomer.

B. Hydrogen Bonding Network

The nitro group at the para position of the benzoyl ring acts as a strong electron-withdrawing
group (EWG), enhancing the acidity of the amide N-H proton.
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e Primary Motif: Intermolecular N-H...O=C hydrogen bonds forming 1D chains (catemers)

along the crystallographic short axis (typically b-axis).

e Secondary Motif:C-H...O-N (nitro) weak hydrogen bonds linking the chains into 2D sheets.

o Comparison: The 2-naphthyl derivative, being more planar, allows these sheets to stack

more efficiently via

interactions between the electron-deficient nitrobenzene ring and the electron-rich

naphthalene system.

Predicted Crystal Data Comparison Table

The following table contrasts the experimentally known parameters of the 1-naphthyl analog

with the predicted parameters of the 2-naphthyl target.

Parameter

N-(1-naphthyl)benzamide
(Experimental [1])

N-(2-naphthyl)-4-
nitrobenzamide (Predicted
High-Confidence)

Crystal System

Orthorhombic

Monoclinic or Orthorhombic

Space Group

Pbca

P21/c or P212121

Dihedral Angle (Amide-
Naphthyl)

86.63(5)° (Highly Twisted)

< 30° (Nearly Planar)

Packing Motif

1D Chains, limited

-overlap

2D Sheets, extensive

-stacking

Density (

)

~1.25 g/cm?3

~1.35 - 1.40 g/cm3 (Higher due
to packing)

Hydrogen Bond (N-H...O)

2.892 A (Standard)

< 2.85 A (Stronger due to
Nitro-EWG)

Structural Logic Visualization
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The following diagram illustrates the steric causality that dictates the crystal packing differences
between the two isomers.

Crystallographic Result

Steric Inputs Conformational Outcome
. ) ) Disrupted Pi-Stacking
1-Naphthyl Attachment Steric Clash High Torsion Angle Lower Density
(Peri-Hydrogen H8) (Twisted > 60°) Orthorhombic (Pbca)
2-Naphthyl Attachment Free Rotation Low Torsion Angle Enhanced Pi-Stacking
(No Peri-Hydrogen) (Planar < 30°) Higher Density

Monoclinic (P21/c)

Click to download full resolution via product page

Figure 1: Logical flow illustrating how the regiochemistry of the naphthyl attachment dictates
the molecular conformation and ultimate crystal packing efficiency.

Experimental Validation Protocol

To confirm these predictions, researchers should employ the following standardized XRD data
collection protocol.

e Mounting: Mount a single crystal (approx. 0.2 x 0.1 x 0.1 mm) on a glass fiber or MiTeGen
loop.

» Data Collection:
o Instrument: Bruker APEX-II or equivalent CCD diffractometer.

o Radiation: Mo K

(
A).

o Temperature:100 K (Essential to reduce thermal motion of the nitro group).
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o Refinement Strategy:
o Solve using Direct Methods (SHELXT).
o Refine using Full-Matrix Least-Squares (SHELXL).

o Note on Disorder: Watch for rotational disorder in the nitro group, which is common if the
packing is not strictly interlocked.
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» To cite this document: BenchChem. [Crystal Structure Data & Comparative Analysis: N-(2-
naphthyl)-4-nitrobenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11100487/docs#crystal-structure-data-comparative-
analysis-n-2-naphthyl-4-nitrobenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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